Cas no 1361683-00-2 (Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate)

• Product Name: Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate
• CAS No: 1361683-00-2
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919138
• Update Time: 2025-06-08

Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate

• Inchi： 1S/C13H9Cl2NO3/c1-19-13(18)8-4-5-16-12(17)11(8)9-6-7(14)2-3-10(9)15/h2-6H,1H3,(H,16,17)
• InChI Key： ASQSDGIWKVWJQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(NC=CC=1C(=O)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate

Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate (CAS No. 1361683-00-2): An Overview

Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate (CAS No. 1361683-00-2) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate.

The chemical structure of Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate is composed of a methyl ester group attached to a substituted isonicotinic acid. The presence of the 2,5-dichlorophenyl moiety and the hydroxyl group imparts unique physical and chemical properties to this compound. These structural features contribute to its solubility, stability, and reactivity, making it an interesting candidate for further investigation.

In terms of synthesis, Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate can be prepared through several routes. One common method involves the reaction of 2,5-dichlorophenylacetonitrile with methanol in the presence of a suitable catalyst. This reaction yields the desired product with high purity and yield. Another approach involves the esterification of 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinic acid with methanol under acidic conditions. Both methods have been reported in the literature and offer viable pathways for large-scale production.

The biological activities of Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant properties, which may contribute to its overall therapeutic potential.

Furthermore, Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate has been investigated for its anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate may have potential as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer activities, Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate has also shown promise in other therapeutic areas. For instance, it has been evaluated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results indicate that this compound can protect neurons from oxidative stress and promote neuronal survival.

The pharmacokinetic properties of Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate have also been studied to assess its suitability for clinical applications. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it a promising candidate for further preclinical and clinical evaluation.

Recent advancements in computational chemistry have also contributed to our understanding of Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate. Molecular docking studies have provided insights into the binding interactions between this compound and various biological targets such as enzymes and receptors. These studies have helped identify key structural features responsible for its biological activities and guide the design of more potent analogs.

In conclusion, Methyl 3-(2,5-dichlorophenyl)-2-hydroxyisonicotinate (CAS No. 1361683-00-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an intriguing subject for further investigation. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects and explore its potential as a novel therapeutic agent.